Cas no 70055-93-5 (Tyrosine, 2-iodo-)

• Product Name: Tyrosine, 2-iodo-
• CAS No: 70055-93-5
• MF: C₉H₁₀INO₃
• MW: 307.085074901581
• CID: 578001
• PubChem ID: 135461
• Update Time: 2025-04-19

Tyrosine, 2-iodo- Chemical and Physical Properties

Names and Identifiers

• Tyrosine, 2-iodo-
• 2-Iodo-L-tyrosine
• L-2-Iodotyrosine (H-L-Tyr(2-I)-OH)
• BMBZSHPNHVPCNG-QMMMGPOBSA-N
• SCHEMBL1572565
• (2S)-2-amino-3-(4-hydroxy-2-iodophenyl)propanoic acid
• MFCD08061438
• DTXSID80990298
• (S)-2-Amino-3-(4-hydroxy-2-iodophenyl)propanoic acid
• 78853-38-0
• L-Tyrosine, 2-iodo-
• 70055-93-5
• 2-iodotyrosine

• Inchi： 1S/C9H10INO3/c10-7-4-6(12)2-1-5(7)3-8(11)9(13)14/h1-2,4,8,12H,3,11H2,(H,13,14)/t8-/m0/s1
• InChI Key： BMBZSHPNHVPCNG-QMMMGPOBSA-N
• SMILES： IC1C=C(C=CC=1C[C@@H](C(=O)O)N)O

Computed Properties

• Exact Mass: 306.9701
• Monoisotopic Mass: 306.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2
• XLogP3: -1.1

Experimental Properties

• Density: 1.944
• Boiling Point: 464.2°Cat760mmHg
• Flash Point: 234.5°C
• Refractive Index: 1.688
• PSA: 83.55